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Introduction

Coumarin 545T (C545T) is a highly efficient and photostable laser dye belonging to the
coumarin family of fluorescent compounds. Its chemical name is 10-(2-Benzothiazolyl)-2,3,6,7-
tetrahydro-1,1,7,7-tetramethyl-1H,5H,11H-[1]benzopyrano[6,7,8-ijjquinolizin-11-one.[2] The
presence of four methyl groups in its structure enhances its solubility, allowing for the
preparation of high-concentration solutions that can lead to increased laser conversion
efficiencies.[2] This application note provides a comprehensive overview of the experimental
setup for utilizing Coumarin 545T as a laser dye, including its photophysical properties,
detailed experimental protocols, and performance characteristics.

Photophysical Properties

The lasing performance of a dye is intrinsically linked to its photophysical properties, which are
highly dependent on the solvent environment. The following table summarizes the key
photophysical parameters of Coumarin 545T in various common solvents.
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Molar
Absorption  Emission Extinction Fluorescen  Fluorescen
Solvent Max (A_abs) Max (A_em) Coefficient ce Quantum ce Lifetime
[nm] [nm] (¢) [L mol=*  Yield (®_f) (t_f) [ns]
cm™]
Tetrahydrofur
473 506 5.8 x 10% Not Found Not Found
an (THF)
Methanol Not Found Not Found 5.3 x 104 Not Found Not Found
Dimethyl
Sulfoxide Not Found Not Found 5.7 x 10% Not Found Not Found
(DMSO0)
Ethanol 480 519 Not Found 0.90 Not Found
Ethanol/Wate
1:1) 490 526 Not Found 0.96 Not Found
r(1:

Note: The molar extinction coefficients for THF, Methanol, and DMSO were determined from
absorbance data in dilute solutions (< 10 uM). The quantum yield and lifetime data for Ethanol
and Ethanol/Water are for the closely related Coumarin 545.

Experimental Protocols
Preparation of Coumarin 545T Solutions

Objective: To prepare dye solutions of specific concentrations for spectroscopic and laser
experiments.

Materials:

Coumarin 545T powder (>98% purity)

Spectroscopic grade solvents (e.g., ethanol, methanol, THF)

Volumetric flasks

Analytical balance
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e Ultrasonic bath
Procedure:

o Calculate the required mass of Coumarin 545T using its molecular weight (430.56 g/mol ) to
achieve the desired concentration (e.g., 3 mM for laser operation in ethanol).

o Accurately weigh the calculated mass of the dye powder using an analytical balance.
o Transfer the powder to a volumetric flask of the appropriate volume.

e Add a small amount of the chosen solvent to the flask to dissolve the dye. Gentle sonication
in an ultrasonic bath can aid in dissolution.

e Once the dye is fully dissolved, fill the volumetric flask to the calibration mark with the
solvent.

o Stopper the flask and invert it several times to ensure a homogeneous solution.

» Store the solution in a dark, cool place to prevent photodegradation.

Measurement of Photophysical Properties

A comprehensive understanding of the dye's interaction with light is crucial. This involves
characterizing its absorption and emission spectra, fluorescence quantum yield, and
fluorescence lifetime.

Objective: To determine the absorption and emission maxima of Coumarin 545T in a given
solvent.

Instrumentation:
e UV-Vis Spectrophotometer
e Spectrofluorometer

Procedure:
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» Prepare a dilute solution of Coumarin 545T in the solvent of interest (typically in the
micromolar range to ensure absorbance is within the linear range of the spectrophotometer).

o Record the absorption spectrum using the UV-Vis spectrophotometer, with the pure solvent
as a reference. The wavelength of maximum absorbance (A_abs) is a key parameter for
selecting the appropriate pump laser.

» Record the fluorescence emission spectrum using the spectrofluorometer. Excite the sample
at its absorption maximum (A_abs). The wavelength at which the emission intensity is
highest is the emission maximum (A_em).

Objective: To determine the efficiency of the fluorescence process.

Principle: The relative quantum yield is determined by comparing the integrated fluorescence
intensity of the sample to that of a standard with a known quantum yield.

Materials:

Coumarin 545T solution

Quantum yield standard solution (e.g., Quinine Sulfate in 0.1 M H2SOa4, ®_f = 0.546)

Spectrofluorometer with a corrected emission module

UV-Vis Spectrophotometer
Procedure:

* Prepare a series of dilute solutions of both the Coumarin 545T sample and the quantum
yield standard in the same solvent. The absorbance of these solutions at the excitation
wavelength should be kept below 0.1 to minimize inner filter effects.

» Measure the absorbance of each solution at the chosen excitation wavelength.

e Measure the corrected fluorescence emission spectrum for each solution, ensuring the
excitation wavelength and all instrument settings are identical for both the sample and the
standard.
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 Integrate the area under the emission spectrum for each solution to obtain the integrated

fluorescence intensity (1).

e Plot the integrated fluorescence intensity versus absorbance for both the sample and the
standard. The data should yield straight lines passing through the origin.

o Calculate the quantum yield of the sample (®_f sample) using the following equation:
¢® f sample = ® _f std * (Grad_sample / Grad_std) * (n_sample2 / n_std?)
where:
o @ f stdis the quantum yield of the standard

o Grad_sample and Grad_std are the gradients of the plots for the sample and standard,

respectively

o n_sample and n_std are the refractive indices of the sample and standard solutions
(usually assumed to be the refractive index of the solvent for dilute solutions).

Experimental Setup and Characterization of a Tunable
Dye Laser

Objective: To construct and characterize a tunable laser using Coumarin 545T as the gain

medium.
Components:

e Pump Laser: A pulsed laser with an emission wavelength that is strongly absorbed by
Coumarin 545T. A nitrogen laser (337 nm) is a common choice.

e Dye Cell: A quartz cuvette to hold the Coumarin 545T solution.
e Optical Resonator:

o Output Coupler: A partially reflective mirror. A Glan-Thompson polarizer with a broadband
reflection coating can also serve this purpose.[3]
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o Tuning Element: A diffraction grating in Littrow or grazing-incidence configuration, or a set
of prisms. A holographic grating with a high line density (e.g., 3000 lines/mm) provides
good spectral resolution.[3]

e Focusing Optics: A cylindrical lens to focus the pump beam into a line on the dye cell.
o Detection and Measurement Instruments:

o Power/Energy meter

o Spectrometer or monochromator

o Beam profiler

Experimental Workflow Diagram:
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Caption: Experimental workflow for setting up and characterizing a tunable dye laser using
Coumarin 545T.

Procedure:

 Align the optical components as shown in the workflow diagram. The pump laser beam
should be focused by the cylindrical lens to form a narrow line just inside the front wall of the
dye cell.

e Prepare a 3 mM solution of Coumarin 545T in ethanol and fill the dye cell.[3]

e Achieve laser oscillation by aligning the output coupler and the tuning element to form a
stable resonant cavity.

o Characterize the laser output:

o Tuning Range: Rotate the tuning element (e.g., diffraction grating) and record the output
wavelength at which laser action is sustained. A study using a nitrogen laser pump
demonstrated a tuning range of 501-574 nm for Coumarin 545T in ethanol.[3]

o Conversion Efficiency: Measure the output energy of the dye laser and the input energy of
the pump laser using a power/energy meter. The conversion efficiency is the ratio of the
output energy to the input energy, expressed as a percentage.

o Beam Divergence: Measure the beam profile at two different distances from the laser
output using a beam profiler. The beam divergence can be calculated from the change in
beam diameter with distance.[4]

Photostability and Degradation

Coumarin laser dyes are known to undergo photodegradation upon prolonged exposure to

high-intensity light.[1] The primary degradation pathways can include dealkylation of the amino
group and other radical-mediated reactions.[5][6] The photostability is influenced by the solvent
environment, with alcohol-water and alcohol-glycerol mixtures often showing higher stability.[1]
To mitigate photodegradation and extend the lifetime of the dye solution, it is recommended to:

¢ Use a flowing dye cell to continuously replenish the dye in the excitation region.
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« Filter the pump beam to remove unnecessary UV wavelengths that do not contribute to the
pumping process but can induce photodegradation.

o Use deaerated solvents, as dissolved oxygen can participate in photo-oxidation reactions.

Logical Relationship of Factors Affecting Laser Performance:
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Caption: Key factors influencing the performance of a Coumarin 545T dye laser.

Conclusion

Coumarin 545T is a versatile and efficient laser dye suitable for generating tunable laser
radiation in the green-yellow region of the spectrum. By carefully selecting the solvent,
optimizing the dye concentration, and employing a well-designed optical resonator, researchers
can achieve robust and high-performance laser operation. The protocols outlined in this
application note provide a solid foundation for the successful implementation of Coumarin
545T in various research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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